Cas no 891118-02-8 ((2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide)
(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide
- (E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
-
- Inchi: 1S/C19H17N3O2/c1-13-8-9-14(2)16(12-13)18-21-22-19(24-18)20-17(23)11-10-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,22,23)/b11-10+
- InChI Key: MBNZTNMXQYBSLS-ZHACJKMWSA-N
- SMILES: C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)/C=C/C1=CC=CC=C1
(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2518-0314-2μmol |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-5μmol |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-10μmol |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-20μmol |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-1mg |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-2mg |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-3mg |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-4mg |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-5mg |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0314-10mg |
(2E)-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide |
891118-02-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
(2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide
Introduction to Compound with CAS No. 891118-02-8 and Product Name: (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide
The compound with the CAS number 891118-02-8 and the product name (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an oxadiazole ring, which is known for its stability and ability to interact with biological targets, and a phenylpropenamide moiety, which contributes to its pharmacological properties.
Recent research in medicinal chemistry has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. The oxadiazole ring in this compound is particularly noteworthy as it serves as a scaffold for modulating biological pathways associated with inflammation, infection, and cancer. Studies have demonstrated that oxadiazole-based compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery. The presence of a dimethylphenyl group at the 5-position of the oxadiazole ring further enhances the compound's interactions with biological targets by providing steric and electronic modulation.
The phenylpropenamide moiety is another critical component of this compound that contributes to its pharmacological profile. This group is known to participate in hydrogen bonding interactions with biological targets, which can improve binding affinity and selectivity. Additionally, the (E)-configuration of the double bond in the propenamide segment suggests a specific spatial arrangement that may influence the compound's ability to interact with proteins and enzymes. This structural feature has been observed to enhance the bioavailability and metabolic stability of similar compounds.
In the context of current research, this compound has shown potential in preclinical studies as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, this compound may disrupt abnormal cell growth and proliferation. Furthermore, preliminary studies suggest that it may have anti-inflammatory properties by modulating cytokine production and immune responses.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the oxadiazole ring through cyclocondensation reactions, followed by functionalization at the 5-position with the dimethylphenyl group. Subsequent introduction of the phenylpropenamide moiety completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring that the desired substitution patterns are obtained.
The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. The presence of lipophilic groups such as the phenylpropenamide moiety suggests that this compound may exhibit good oral bioavailability. However, further studies are needed to evaluate its metabolic stability and potential for drug-drug interactions.
One of the most exciting aspects of this compound is its potential for structure-based drug design. Computational modeling techniques have been used to predict how this molecule interacts with biological targets at an atomic level. These studies have provided insights into key binding residues and interactions that can be optimized to improve potency and selectivity. By leveraging these insights, researchers can design analogs of this compound with enhanced pharmacological properties.
The development of novel therapeutic agents often involves collaboration between chemists, biologists, and pharmacologists. This interdisciplinary approach ensures that compounds like (2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide are not only synthetically feasible but also biologically active and clinically relevant. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models. These studies will provide critical data for determining whether this compound progresses to human clinical trials.
In conclusion, the compound with CAS number 891118-02-8 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of an oxadiazole ring, a dimethylphenyl group, and a phenylpropenamide moiety makes it a promising candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic properties, and evaluate its potential in treating various diseases.
891118-02-8 ((2E)-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)